Cas no 21269-13-6 (21-hydroxy-2'-methyl-16β-5'H-pregn-4-eno[17,16-d]oxazole-3,20-dione 21-acetate)

• Product name: 21-hydroxy-2'-methyl-16β-5'H-pregn-4-eno[17,16-d]oxazole-3,20-dione 21-acetate
• CAS No: 21269-13-6
• MF: C₂₅H₃₃NO₅
• MW: 427.53322
• CID: 1399756
• PubChem ID: 89474

21-hydroxy-2'-methyl-16β-5'H-pregn-4-eno[17,16-d]oxazole-3,20-dione 21-acetate Chemical and Physical Properties

Names and Identifiers

• 21-Hydroxy-2'-methyl-16beta-5'H-pregn-4-eno(17,16-d)oxazole-3,20-dione 21-acetate
• 2-oxo-2-(4a,6a,8-trimethyl-2-oxo-2,3,4,4a,4b,5,6,6a,9a,10,10a,10b,11,12-tetradecahydro-6bh-naphtho[2',1':4,5]indeno[1,2-d][1,3]oxazol-6b-yl)ethyl acetate
• 21-hydroxy-2'-methyl-16&#x3B2
• -5'H-pregn-4-eno[17,16-d]oxazole-3,20-dione 21-acetate
• 21269-13-6
• DTXSID80943729
• NS00050084
• 21-hydroxy-2'-methyl-16β-5'H-pregn-4-eno[17,16-d]oxazole-3,20-dione 21-acetate

• Inchi： InChI=1S/C25H33NO5/c1-14-26-25(21(29)13-30-15(2)27)22(31-14)12-20-18-6-5-16-11-17(28)7-9-23(16,3)19(18)8-10-24(20,25)4/h11,18-20,22H,5-10,12-13H2,1-4H3
• InChI Key： VVMRUTPNARVFIR-UHFFFAOYSA-N
• SMILES： CC1=NC2(C(O1)CC3C2(CCC4C3CCC5=CC(=O)CCC45C)C)C(=O)COC(=O)C

Computed Properties

• Exact Mass: 427.23587315g/mol
• Monoisotopic Mass: 427.23587315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 921
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82Ų
• XLogP3: 2.9